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Compound of Interest

Compound Name: Dihydrolipoic Acid

Cat. No.: B1670606

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling Dihydrolipoic Acid (DHLA). Adherence to these guidelines is essential for ensuring
laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Classification

Dihydrolipoic Acid is classified as a hazardous substance. Key hazards include:

Acute oral toxicity[1][2][3]

Skin irritation and potential for allergic skin reaction[1][2][3]
Serious eye damage and irritation[1][2][3][4]

May cause respiratory irritation[1][4]

Toxic to aquatic life with long-lasting effects[2][3]

It is supplied as a neat oil and should be considered hazardous until further information is

available.[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent skin contact,

eye exposure, and inhalation.
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Summary of Recommended PPE

PPE Category

Recommended Equipment

Specifications and
Standards

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety
goggles.

Must be tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[4][6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[7] Lab
coat or impervious protective
clothing.[4]

Gloves must be inspected prior
to use and satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374.[4][7] The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.[4]

Respiratory Protection

A NIOSH (US) or CEN (EU)

approved respirator.

Required when vapors, mists,

or aerosols are generated and
ventilation is insufficient.[4] If a
respirator is the sole means of
protection, a full-face supplied-

air respirator should be used.

[4]

Operational Plan: Safe Handling and Storage

Handling:

o Work in a well-ventilated area, preferably in a laboratory fume hood.[8]

e Avoid breathing vapors, mist, or gas.[4]

e Avoid contact with skin, eyes, and clothing.[4][5][9]
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e Do not eat, drink, or smoke in the work area.[3][7]

e Wash hands thoroughly after handling.[3][4][5]

o Contaminated work clothing should not be allowed out of the workplace.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[4][7][9]

Keep the container tightly closed.[4][7][9]

Store at -20°C for long-term stability.[5]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[4]

Experimental Protocol: General Handling Procedure

Dihydrolipoic acid is supplied as a neat oil.[5] When preparing solutions:

A stock solution can be made by dissolving the DHLA in an organic solvent of choice, which
should be purged with an inert gas.

e DHLAis soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide at
approximately 30 mg/ml.[5]

o For aqueous buffers, DHLA is sparingly soluble. It is recommended to first dissolve it in
ethanol and then dilute with the aqueous buffer.[5]

e The solubility is approximately 0.25 mg/ml in a 1:8 solution of ethanol:PBS (pH 7.2).[5]

Aqueous solutions are not recommended for storage for more than one day.[5]

Disposal Plan

» Dispose of contaminated gloves and other waste in accordance with applicable local, state,
and federal regulations.
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e The product should not be allowed to enter drains, water courses, or the soil.[4] It is toxic to
aquatic organisms.[2]

e Soak up spills with inert absorbent material and dispose of as hazardous waste.[4] Keep in
suitable, closed containers for disposal.[4]

Emergency Procedures

o After eye contact: Rinse opened eye for several minutes under running water and consult a
doctor.[2][4]

 After skin contact: Immediately wash with water and soap and rinse thoroughly.[2][4]

 After inhalation: Supply fresh air. If required, provide artificial respiration. Consult a doctor.[2]

[4]
» After swallowing: Immediately call a doctor.[2]

Visual Guide to PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate
Personal Protective Equipment when handling Dihydrolipoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1670606?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/dihydrolipoic-acid.pdf
https://cdn.caymanchem.com/cdn/msds/16372m.pdf
https://file.medchemexpress.com/batch_PDF/HY-116807/Dihydrolipoic-Acid-SDS-MedChemExpress.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/dihydrolipoic%20acid.pdf
https://cdn.caymanchem.com/cdn/insert/16372.pdf
https://www.targetmol.com/attachment/SDS/DDC24385-563A-4092-BC38-6C66B4B1E64A/T21233
https://www.lgcstandards.com/medias/sys_master/root/hd9/h57/11005211836446/SDS_LGCFOR0127.00_ST-WB-MSDS-4987185-1-1-1/SDS-LGCFOR0127.00-ST-WB-MSDS-4987185-1-1-1.PDF
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dihydroguaiaretic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ18505&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1670606#personal-protective-equipment-for-handling-dihydrolipoic-acid
https://www.benchchem.com/product/b1670606#personal-protective-equipment-for-handling-dihydrolipoic-acid
https://www.benchchem.com/product/b1670606#personal-protective-equipment-for-handling-dihydrolipoic-acid
https://www.benchchem.com/product/b1670606#personal-protective-equipment-for-handling-dihydrolipoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670606?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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